Cas no 1330763-54-6 (benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate)

Benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate is a spirocyclic compound featuring a fused isoquinoline-piperidine scaffold with a carboxylate ester functionality. This structure imparts versatility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The spirocyclic core enhances conformational rigidity, potentially improving binding affinity and selectivity in target interactions. The benzyl carboxylate group offers a handle for further derivatization, enabling tailored modifications for specific applications. Its well-defined stereochemistry and stability under standard conditions make it suitable for exploratory research in drug discovery, particularly for central nervous system (CNS) targets or enzyme inhibitors. The compound’s synthetic accessibility further supports its utility in scaffold diversification.
benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate structure
1330763-54-6 structure
Product Name:benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate
CAS No:1330763-54-6
MF:C21H22N2O3
MW:350.410985469818
CID:4584286
Update Time:2025-06-13

benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 1-Oxo-2,3-Dihydro-1H-Spiro[Isoquinoline-4,4-Piperidine]-1-Carboxylate(WX105088)
    • Benzyl 1-oxo-2,3-dihydro- 1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate
    • benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'
    • Spiro[isoquinoline-4(1H),4'-piperidine]-1'-carboxylic acid, 2,3-dihydro-1-oxo-, phenylmethyl ester
    • benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate
    • Inchi: 1S/C21H22N2O3/c24-19-17-8-4-5-9-18(17)21(15-22-19)10-12-23(13-11-21)20(25)26-14-16-6-2-1-3-7-16/h1-9H,10-15H2,(H,22,24)
    • InChI Key: JABLLZLPDTVNMP-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)CN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4

benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate Pricemore >>

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Additional information on benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate

Comprehensive Overview of Benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate (CAS No. 1330763-54-6)

Benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate (CAS No. 1330763-54-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic framework and potential applications in drug discovery. This compound belongs to the class of spiro[isoquinoline-piperidine] derivatives, which are increasingly studied for their bioactive properties. The presence of both isoquinoline and piperidine moieties in its structure makes it a versatile intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for spirocyclic compounds like benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate has surged, driven by their role in targeting central nervous system (CNS) disorders and cancer pathways. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine. Its CAS No. 1330763-54-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate typically involves multi-step organic reactions, including cyclization and carboxylation strategies. Advanced techniques like microwave-assisted synthesis or flow chemistry are often explored to optimize yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the pharmaceutical industry's focus on green chemistry and process intensification.

From a commercial perspective, CAS No. 1330763-54-6 is listed by specialized suppliers catering to research institutions and pharmaceutical developers. Its pricing and availability are influenced by factors such as scale-up challenges and intellectual property landscapes. Analytical data, including HPLC purity, NMR spectra, and mass spectrometry profiles, are critical for quality assurance, as emphasized in recent publications and patent filings.

Beyond its synthetic utility, benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate is a subject of computational studies. Molecular docking and QSAR modeling are employed to predict its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms. This aligns with the broader interest in machine learning for compound optimization.

In summary, benzyl 1-oxo-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-1'-carboxylate (CAS No. 1330763-54-6) exemplifies the intersection of structural complexity and therapeutic potential. Its study contributes to advancements in heterocyclic chemistry and drug design, making it a compound of enduring scientific and industrial relevance.

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